Cas no 2171744-87-7 (1-(3-amino-4-methylpyridin-2-yl)azetidine-2-carboxamide)

• Product Name: 1-(3-amino-4-methylpyridin-2-yl)azetidine-2-carboxamide
• CAS No: 2171744-87-7
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 6560935
• PubChem ID: 165519737
• Update Time: 2025-10-19

1-(3-amino-4-methylpyridin-2-yl)azetidine-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(3-amino-4-methylpyridin-2-yl)azetidine-2-carboxamide
• 2171744-87-7
• EN300-1281045

• Inchi： 1S/C10H14N4O/c1-6-2-4-13-10(8(6)11)14-5-3-7(14)9(12)15/h2,4,7H,3,5,11H2,1H3,(H2,12,15)
• InChI Key： KXRIQIPPIWXMBW-UHFFFAOYSA-N
• SMILES： O=C(C1CCN1C1C(=C(C)C=CN=1)N)N

Computed Properties

• Exact Mass: 206.11676108g/mol
• Monoisotopic Mass: 206.11676108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 85.2Ų

Additional information on 1-(3-amino-4-methylpyridin-2-yl)azetidine-2-carboxamide

Introduction to 1-(3-amino-4-methylpyridin-2-yl)azetidine-2-carboxamide (CAS No. 2171744-87-7)

1-(3-amino-4-methylpyridin-2-yl)azetidine-2-carboxamide is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and functional properties. This molecule, identified by the CAS number 2171744-87-7, has garnered attention due to its potential applications in drug discovery and development. The compound belongs to a class of heterocyclic derivatives that exhibit promising biological activities, making it a subject of extensive research in medicinal chemistry.

The structural framework of 1-(3-amino-4-methylpyridin-2-yl)azetidine-2-carboxamide consists of a pyridine ring substituted with an amino group at the 3-position and a methyl group at the 4-position, linked to an azetidine ring through a carboxamide moiety. This arrangement confers upon the molecule specific electronic and steric properties that are conducive to interactions with biological targets. The presence of both basic (amino) and acidic (carboxamide) functional groups enhances its solubility and reactivity, facilitating its use in various chemical transformations.

In recent years, there has been a surge in research focused on developing novel therapeutic agents with improved efficacy and reduced side effects. 1-(3-amino-4-methylpyridin-2-yl)azetidine-2-carboxamide has emerged as a promising candidate in this endeavor. Its molecular structure suggests potential applications in the treatment of various diseases, including inflammatory disorders, infectious diseases, and cancers. The pyridine moiety is particularly noteworthy, as it is a common pharmacophore in many bioactive molecules, known for its ability to interact with enzymes and receptors.

One of the most compelling aspects of 1-(3-amino-4-methylpyridin-2-yl)azetidine-2-carboxamide is its versatility in drug design. The compound can serve as a scaffold for further derivatization, allowing chemists to modify its structure to optimize its biological activity. For instance, appending additional functional groups or introducing structural analogs can lead to compounds with enhanced potency or selectivity. This flexibility makes it an invaluable tool for medicinal chemists seeking to develop next-generation pharmaceuticals.

Recent studies have highlighted the importance of 1-(3-amino-4-methylpyridin-2-yl)azetidine-2-carboxamide in the development of inhibitors targeting specific enzymatic pathways. Its ability to bind to proteins and modulate their function makes it a potential candidate for treating diseases associated with aberrant protein activity. For example, researchers have explored its use as an inhibitor of kinases, which are enzymes involved in cell signaling pathways implicated in cancer progression. The compound's interaction with these kinases could disrupt abnormal signaling cascades, offering a novel therapeutic approach.

The synthesis of 1-(3-amino-4-methylpyridin-2-yl)azetidine-2-carboxamide is another area of active investigation. Chemists have developed several synthetic routes to construct its complex framework efficiently and with high yield. These methods often involve multi-step reactions that require careful optimization to ensure regioselectivity and minimize byproduct formation. Advances in synthetic chemistry have made it possible to produce this compound on scales suitable for preclinical and clinical studies.

In addition to its pharmaceutical applications, 1-(3-amino-4-methylpyridin-2-yl)azetidine-2-carboxamide has shown promise in materials science. Its unique structural features make it suitable for designing functional materials with specific properties. For instance, it can be incorporated into polymers or nanoparticles to enhance their biocompatibility or drug delivery capabilities. Such applications could revolutionize how therapeutic agents are administered, improving patient outcomes and reducing treatment-related side effects.

The future prospects for 1-(3-amino-4-methylpyridin-2-yll azetidine - 2 - carboxamide) are vast and exciting. As our understanding of biological systems continues to grow, so does the demand for innovative molecular tools like this one. Researchers are exploring new synthetic strategies, computational methods for drug design, and interdisciplinary approaches that combine chemistry, biology, and pharmacology. These efforts are expected to yield even more effective derivatives of 1-(3-amino - 4 - methylpyridin - 2 - yl) azetidine - 2 - carboxamide, further solidifying its role as a cornerstone in modern medicinal chemistry.